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Compound of Interest

Compound Name: PEO-IAA

Cat. No.: B1679551

Protocol for the Preparation of PEO-IAA Stock
Solutions

Application Note: PEO-IAA (Poly(ethylene oxide)-Indole-3-acetic acid) is a potent antagonist of
the auxin hormone signaling pathway in plants.[1][2][3] It functions by binding to the TIR1/AFB
family of F-box proteins, which are the primary auxin receptors.[1][2][3] This inhibition of auxin
signaling makes PEO-IAA a valuable tool for studying a wide range of plant developmental
processes, including cell division and elongation, gravitropism, and gene expression.[1][3] It
has been utilized in research involving various plant species such as Arabidopsis, rice, moss,
and maize.[1][3] This document provides a detailed protocol for the dissolution and preparation
of PEO-IAA stock solutions for use in laboratory research.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for the
preparation of PEO-IAA stock solutions.
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Parameter Value Solvent Notes Source
Molecular Weight  293.32 g/mol - - [2]
Use fresh,
anhydrous
B 59 mg/mL DMSO as
Solubility DMSO ) [2]
(201.14 mM) moisture can
reduce solubility.
(2]
2 mg/mL Ethanol - [2]
Sparingly soluble
baringy DMSO - [4]
(1-10 mg/mL)
Sparingly soluble
paringy Ethanol - [4]
(2-10 mg/mL)
Polar organic
solvents (MeOH,
Soluble - [5]
EtOH, DMF,
DMSO, acetone)
Insoluble Water - [2]
) 1 mL of 10 mM
Stock Solution )
) stock solution
Concentration 10 mM DMSO ) [1]
contains 0.293
(Example)
mg of PEO-I1AA.
Storage of
3 years at -20°C - - [2]
Powder
In refrigerator
) : : [5]
(<0°C)
Aliquot to avoid
Storage of Stock 1 year at -80°C DMSO or other

Solutions

(in solvent)

suitable solvent

repeated freeze-

thaw cycles.[2]

[2]

1 month at -20°C

(in solvent)

DMSO or other

suitable solvent

[1][2]
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Stable at -15°C DMSO - [5]

Experimental Protocol: Preparation of PEO-IAA
Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of PEO-IAA in Dimethyl
Sulfoxide (DMSO).

Materials:

PEO-IAA powder (MW: 293.32 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber vials

o Calibrated analytical balance

o Pipettes and sterile filter tips

» Vortex mixer

o (Optional) Sonicator or heat block

Procedure:

o Calculate the required mass of PEO-IAA:

o For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 293.32 g/mol x 1000 mg/g = 2.9332 mg

o Itis advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.
For 10 mL, you would need 29.332 mg of PEO-IAA.
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» Weighing PEO-IAA:

o Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical balance.

o Carefully weigh the calculated amount of PEO-IAA powder into the tube.

e Dissolving PEO-IAA:

[e]

Add the desired volume of anhydrous DMSO to the tube containing the PEO-IAA powder.

o

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

[¢]

Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

[¢]

If precipitation or phase separation occurs, gentle heating and/or sonication can be used
to facilitate dissolution.[1]

 Sterilization (Optional):

o For applications requiring sterile conditions, the stock solution can be filter-sterilized using
a 0.22 um syringe filter compatible with DMSO.

o Alternatively, for some applications, adding half a volume of ethanol to the DMSO stock
solution can be used for sterilization before further dilution.[5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or cryovials.[2]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[1][2]

o Label the tubes clearly with the compound name, concentration, solvent, and date of
preparation.
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Note on in vivo experiments: For working solutions intended for in vivo experiments, it is
recommended to prepare them fresh on the day of use.[1]

Experimental Workflow and Signaling Pathway
Diagrams

Below are diagrams illustrating a typical experimental workflow involving PEO-IAA and the

signaling pathway it inhibits.

Click to download full resolution via product page

Caption: Experimental workflow using PEO-IAA.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.medchemexpress.com/PEO-IAA.html
https://www.benchchem.com/product/b1679551?utm_src=pdf-body
https://www.benchchem.com/product/b1679551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Plant Cell

—————— PEO-IAA

Binds to Antagonizes

(TIRl/AFB Receptor

Tdrgets for degradation

Aux/IAA Repressor

Represses

Auxin Response Factor (ARF)

Activates

Auxin-Responsive Gene Expressior>
\- J

Click to download full resolution via product page

Caption: PEO-IAA inhibits the auxin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

e 2. selleckchem.com [selleckchem.com]

e 3. PEO-1AA|cas 6266-66-6|DC Chemicals [dcchemicals.com]
e 4. caymanchem.com [caymanchem.com]

e 5. dbc.ous.ac.jp [dbc.ous.ac.jp]

 To cite this document: BenchChem. [Protocol for dissolving and preparing PEO-IAA stock
solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679551#protocol-for-dissolving-and-preparing-peo-
iaa-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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